Cas no 942486-66-0 (1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine)

• Product Name: 1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine
• CAS No: 942486-66-0
• MF: C₂₂H₃₀N₂O₃S
• MW: 402.550204753876
• CID: 6536193
• PubChem ID: 32648983
• Update Time: 2025-08-05

1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine
• adamantan-1-yl-(4-phenylmethanesulfonyl-piperazin-1-yl)-methanone
• AKOS034070908
• Z28904936
• EN300-26867348
• 942486-66-0
• CHEMBL245988
• BDBM50207763

• Inchi： 1S/C22H30N2O3S/c25-21(22-13-18-10-19(14-22)12-20(11-18)15-22)23-6-8-24(9-7-23)28(26,27)16-17-4-2-1-3-5-17/h1-5,18-20H,6-16H2
• InChI Key： ZIYQYRNEJLMDBH-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(N1CCN(CC1)C(C12CC3CC(CC(C3)C1)C2)=O)(=O)=O

Computed Properties

• Exact Mass: 402.19771400g/mol
• Monoisotopic Mass: 402.19771400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.1Ų

Additional information on 1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine

Comprehensive Guide to 1-(Adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine (CAS No. 942486-66-0): Properties, Applications, and Market Insights

1-(Adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine (CAS No. 942486-66-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule combines the rigid adamantane framework with a piperazine core, modified by a phenylmethanesulfonyl group, making it a unique candidate for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

The structural complexity of 1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine offers intriguing possibilities for modulating biological activity. The adamantane moiety is known for its lipophilic character and ability to enhance membrane permeability, while the piperazine ring provides a versatile scaffold for further functionalization. This combination makes the compound particularly valuable in the design of novel therapeutic agents targeting central nervous system (CNS) disorders, inflammation, and other medically relevant pathways.

In recent years, the pharmaceutical industry has shown growing interest in adamantane-containing compounds, driven by their proven utility in antiviral and neurological medications. The addition of the phenylmethanesulfonyl group in 1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine introduces potential for enhanced selectivity and potency, making it a subject of active investigation in medicinal chemistry programs worldwide.

From a synthetic chemistry perspective, CAS 942486-66-0 represents an interesting challenge and opportunity. The compound's multiple functional groups allow for diverse synthetic routes and modifications, enabling researchers to explore structure-activity relationships systematically. Current literature suggests that this molecule could serve as a key intermediate in the preparation of more complex pharmaceutical candidates, particularly those targeting protein-protein interactions or allosteric binding sites.

The physicochemical properties of 1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine contribute to its potential utility in drug formulation. The compound's molecular weight (approximately 402.5 g/mol) and balanced lipophilicity suggest favorable pharmacokinetic characteristics, while the presence of both hydrogen bond acceptors and donors may facilitate target engagement. These attributes make it particularly interesting for researchers developing CNS-penetrant compounds or investigating novel drug delivery systems.

Market analysis indicates growing demand for specialized piperazine derivatives like 1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine. Pharmaceutical companies and contract research organizations are actively seeking such building blocks to expand their drug discovery pipelines. The compound's unique structural features position it well for applications in neurodegenerative disease research, where the combination of adamantane and piperazine moieties may offer advantages in blood-brain barrier penetration and target specificity.

Recent scientific publications have highlighted the potential of CAS 942486-66-0 in addressing current challenges in medicinal chemistry. The compound's modular structure allows for systematic optimization of drug-like properties, addressing common issues such as metabolic stability and solubility. Researchers are particularly interested in how modifications to the phenylmethanesulfonyl group might influence biological activity and selectivity profiles.

Quality control and characterization of 1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine are critical considerations for researchers and manufacturers. Advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are typically employed to ensure compound purity and identity. These quality assurance measures are particularly important given the compound's potential use in pharmaceutical development, where stringent standards apply.

The stability profile of CAS 942486-66-0 under various storage conditions is another area of practical importance. Preliminary data suggests that the compound maintains integrity when stored properly, though specific handling recommendations may vary depending on the exact form (crystalline powder, solution, etc.). Researchers should consult material safety data and conduct appropriate stability testing for their particular applications.

Looking to the future, 1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine represents an exciting opportunity for innovation in drug discovery. Its unique structural features and demonstrated potential in early-stage research suggest that it may play an important role in the development of next-generation therapeutics. As the pharmaceutical industry continues to explore novel chemical space for addressing unmet medical needs, compounds like this will likely remain at the forefront of medicinal chemistry efforts.

For researchers interested in working with CAS 942486-66-0, it's important to note that the compound is typically available from specialized chemical suppliers in varying quantities. Procurement considerations should include not only quantity and purity requirements but also the intended application, as different research purposes may demand specific quality specifications. Proper documentation and regulatory compliance are essential when sourcing this material for pharmaceutical or biological research applications.

The synthesis of 1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine involves multiple steps that require expertise in organic chemistry techniques. Published procedures typically begin with appropriate adamantane derivatives and proceed through sequential functionalization to introduce the piperazine and phenylmethanesulfonyl components. Optimization of these synthetic routes continues to be an active area of research, with recent efforts focusing on improving yields and reducing environmental impact.

In conclusion, 1-(adamantane-1-carbonyl)-4-phenylmethanesulfonylpiperazine (CAS No. 942486-66-0) stands as a compelling example of modern medicinal chemistry's innovative potential. Its unique structural features and demonstrated research applications make it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, we can anticipate seeing more applications emerge for this versatile compound across various domains of pharmaceutical science and chemical research.